Cas no 946309-82-6 (4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 946309-82-6
• MF: C₁₇H₁₃N₃OS
• MW: 307.369621992111
• CID: 6408599
• PubChem ID: 4997654
• Update Time: 2025-11-06

4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide
• F1300-0230
• AKOS024604979
• 4-cyano-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide
• 946309-82-6
• Benzamide, 4-cyano-N-(4,5-dimethyl-2-benzothiazolyl)-

• Inchi： 1S/C17H13N3OS/c1-10-3-8-14-15(11(10)2)19-17(22-14)20-16(21)13-6-4-12(9-18)5-7-13/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： LCSQQDQRMRKGNJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C(C)=CC=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 307.07793322g/mol
• Monoisotopic Mass: 307.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 8?+-.0.70(Predicted)

Additional information on 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide

4-Cyano-N-(4,5-Dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 946309-82-6): An Overview of Its Properties and Applications

4-Cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 946309-82-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide consists of a benzothiazole ring substituted with a cyano group and a benzamide moiety. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule. The cyano group is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The benzamide moiety, on the other hand, contributes to the compound's solubility and binding affinity to various biological targets.

Recent studies have highlighted the potential of 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that it selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative effects, 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide has also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

In terms of safety and toxicity, preliminary studies have shown that 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials. These assessments typically include in vitro and in vivo toxicity studies to evaluate potential adverse effects on various organ systems.

The potential applications of 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide extend beyond cancer and inflammatory diseases. Recent research has explored its use in other therapeutic areas such as neurodegenerative disorders and infectious diseases. For example, a study published in the Journal of Neurochemistry in 2021 reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. Another study published in Antimicrobial Agents and Chemotherapy in 2020 found that it has potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus.

In conclusion, 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 946309-82-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play a significant role in advancing the treatment options for various diseases.